N-2-butyn-1-yl-N-(2-furylmethyl)-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: N-but-2-ynyl-N-(furan-2-ylmethyl)-4-[1-(pyridin-2-ylmethyl)piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C27H29N3O3/c1-2-3-16-30(21-26-8-6-19-32-26)27(31)22-9-11-24(12-10-22)33-25-13-17-29(18-14-25)20-23-7-4-5-15-28-23/h4-12,15,19,25H,13-14,16-18,20-21H2,1H3
• InChI Key: IIFADTKBENDQTK-UHFFFAOYSA-N
• Canonical SMILES: CC#CCN(CC1=CC=CO1)C(=O)C2=CC=C(C=C2)OC3CCN(CC3)CC4=CC=CC=N4
• Molecular Formula: C27H29N3O3
• Molecular Weight: 443.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including a butynyl group, a furylmethyl group, a pyridinylmethyl group, and a piperidinyl group. These groups could potentially give the compound interesting chemical properties, but without more specific information, it’s hard to say for sure.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. It would likely have a combination of single, double, and triple bonds, as well as potentially aromatic regions.

Chemical Reactions Analysis

The types of chemical reactions this compound could undergo would depend on the specific functional groups present in the molecule. For example, the butynyl group could potentially undergo addition reactions, while the furylmethyl group could potentially participate in aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the polarity of the molecule, while its melting and boiling points would depend on the strength of the intermolecular forces.

Mechanism of Action

Without more specific information on the compound, it’s hard to say what its mechanism of action might be. It could potentially interact with biological systems in a variety of ways depending on its structure and properties.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could potentially be studied for use in a variety of fields, including medicine, materials science, and chemical synthesis.